(5-(Benzo[d][1,3]dioxol-5-yl)isoxazol-3-yl)methyl 2-methylimidazo[1,2-a]pyridine-3-carboxylate

• IUPAC Name: [5-(1,3-benzodioxol-5-yl)-1,2-oxazol-3-yl]methyl 2-methylimidazo[1,2-a]pyridine-3-carboxylate
• InChI: InChI=1S/C20H15N3O5/c1-12-19(23-7-3-2-4-18(23)21-12)20(24)25-10-14-9-16(28-22-14)13-5-6-15-17(8-13)27-11-26-15/h2-9H,10-11H2,1H3
• InChI Key: JDAFRIICKRAKKO-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(N2C=CC=CC2=N1)C(=O)OCC3=NOC(=C3)C4=CC5=C(C=C4)OCO5
• Molecular Formula: C20H15N3O5
• Molecular Weight: 377.3 g/mol
• CAS No.: 1203284-49-4

Description

The compound contains several structural components including a benzo[d][1,3]dioxol-5-yl group, an isoxazole ring, and a 2-methylimidazo[1,2-a]pyridine-3-carboxylate moiety. These components are common in many bioactive compounds and could contribute to the compound’s potential properties.

Molecular Structure Analysis

The molecular structure of this compound would be complex due to the presence of multiple heterocyclic rings. The benzo[d][1,3]dioxol-5-yl group and the isoxazole ring are not coplanar, which could affect the compound’s interactions with other molecules.

Scientific Research Applications

Synthesis and Pharmacological Activities

• Anticonvulsant Agents

  Derivatives of phenytoin, which share a similar structural complexity, have been synthesized and evaluated for their anticonvulsant activity, indicating the potential of complex molecules in the development of neurological disorder treatments (Deodhar et al., 2009).

• Catalytic Activity in Organic Synthesis

  Benzimidazolium salts and their palladium complexes, which are structurally related to the query compound, have been explored for their catalytic activity in carbon–carbon bond-forming reactions, showcasing the compound's potential application in facilitating chemical synthesis (Akkoç et al., 2016).

• Antimicrobial Activity

  Synthesis of novel benzodifuranyl derivatives, including thiazolopyrimidines derived from complex molecules, has been reported with significant anti-inflammatory and analgesic agents, hinting at the compound's utility in developing new antimicrobial treatments (Abu‐Hashem et al., 2020).

Potential for DNA Intercalation

• DNA Intercalation: Complex molecules involving isoxazole and imidazopyrimidine derivatives have been explored for their potential to act as DNA intercalators, which could suggest applications in cancer research and therapy by affecting DNA replication and transcription processes (Ebrahimlo & Khalafy, 2008).